Cas no 1807071-32-4 (2-Bromo-4,6-difluorobenzyl chloride)

• Product Name: 2-Bromo-4,6-difluorobenzyl chloride
• CAS No: 1807071-32-4
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• CID: 4707959
• Update Time: 2025-05-20

2-Bromo-4,6-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,6-difluorobenzyl chloride

• Inchi： 1S/C7H4BrClF2/c8-6-1-4(10)2-7(11)5(6)3-9/h1-2H,3H2
• InChI Key： PUZCQHLEHRUQSO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1CCl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-4,6-difluorobenzyl chloride

Comprehensive Analysis of 2-Bromo-4,6-difluorobenzyl chloride (CAS No. 1807071-32-4): Properties, Applications, and Industry Trends

2-Bromo-4,6-difluorobenzyl chloride (CAS No. 1807071-32-4) is a specialized halogenated aromatic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its unique bromine and fluorine substitutions, serves as a versatile building block for organic synthesis. Its molecular structure, featuring a reactive benzyl chloride group, enables diverse functionalization, making it invaluable for researchers exploring cross-coupling reactions or nucleophilic substitutions.

In recent years, the demand for fluorinated and brominated compounds like 2-Bromo-4,6-difluorobenzyl chloride has surged due to their role in developing high-performance materials and bioactive molecules. A trending topic in chemical research is the integration of sustainable synthesis methods, and this compound aligns with efforts to optimize atom-efficient reactions. Users frequently search for terms such as "green chemistry applications of halogenated aromatics" or "how to handle air-sensitive benzyl chlorides", reflecting industry interest in both safety protocols and environmental impact reduction.

The physicochemical properties of 2-Bromo-4,6-difluorobenzyl chloride include a moderate melting point and solubility in common organic solvents like dichloromethane or tetrahydrofuran. These traits facilitate its use in multistep synthetic routes, particularly in Pd-catalyzed reactions such as Suzuki-Miyaura couplings. Researchers often inquire about "optimizing reaction yields with brominated benzyl chlorides" or "stability under inert atmospheres", highlighting practical considerations for laboratory applications.

From an industrial perspective, CAS 1807071-32-4 is pivotal in manufacturing advanced electronic materials, including liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The compound’s electron-withdrawing fluorine atoms enhance thermal stability, a key factor for high-temperature applications. Searches related to "halogenated compounds in optoelectronics" or "fluorine effects on material conductivity" underscore its relevance in cutting-edge technologies.

Quality control and analytical characterization of 2-Bromo-4,6-difluorobenzyl chloride typically involve GC-MS, HPLC, and NMR spectroscopy. Purity thresholds (>98%) are critical for reproducible results, a point emphasized in queries like "HPLC methods for benzyl chloride derivatives". Additionally, proper storage conditions—under argon or nitrogen—are frequently discussed to prevent degradation.

Looking ahead, the compound’s potential in drug discovery is being explored, particularly for kinase inhibitors and antimicrobial agents. The rise of AI-driven molecular design has spurred interest in halogen-bonding motifs, with 1807071-32-4 serving as a model for structure-activity relationship (SAR) studies. This aligns with popular searches on "computational chemistry for halogenated scaffolds" and "fragment-based drug design."

In summary, 2-Bromo-4,6-difluorobenzyl chloride (CAS No. 1807071-32-4) exemplifies the intersection of traditional synthetic chemistry and modern technological demands. Its adaptability across multiple industries and compatibility with emerging research tools ensure its continued prominence in scientific literature and industrial workflows.